![molecular formula C11H17BO3 B578472 3-Isobutoxy-5-methylphenylboronic acid CAS No. 1256345-77-3](/img/structure/B578472.png)
3-Isobutoxy-5-methylphenylboronic acid
Overview
Description
3-Isobutoxy-5-methylphenylboronic acid is a chemical compound with the CAS Number: 1256345-77-3 . It has a molecular weight of 208.07 . It is a highly valuable building block in organic synthesis .
Synthesis Analysis
The primary method for the synthesis of boronic acids like this compound is through the electrophilic trapping of an organometallic reagent with a boric ester . Protodeboronation of 1°, 2° and 3° alkyl boronic esters utilizing a radical approach has been reported .Molecular Structure Analysis
The molecular formula of this compound is C11H17BO3 . The InChI code is 1S/C11H17BO3/c1-8(2)7-15-11-5-9(3)4-10(6-11)12(13)14/h4-6,8,13-14H,7H2,1-3H3 .Chemical Reactions Analysis
Pinacol boronic esters, such as this compound, are highly valuable building blocks in organic synthesis . They can be converted into a broad range of functional groups . Protodeboronation of these esters is not well developed .Scientific Research Applications
Crystal Structure Engineering
A study by Cyrański et al. (2012) explored the structural influence of ortho-alkoxy substituents, including 2-isobutoxy-, on phenylboronic acids. By utilizing single crystal X-ray diffraction, they aimed at designing novel boronic acids with monomeric structures, a pivotal building block in crystal engineering previously unattainable. The research revealed that while monosubstituted systems typically form dimers, disubstituted species like 2-isobutoxy-6-methoxyphenylboronic acid demonstrated a diverse array of interactions, offering unprecedented monomer-dominant structural motifs. This work underscores the potential of specific substituents in tailoring the molecular architecture for advanced material science applications (Cyrański et al., 2012).
Organic Synthesis and Catalysis
In the realm of organic synthesis, Ghosn and Wolf (2011) introduced a novel application of phenylboronic acid derivatives in the enantioselective recognition of amines using atropisomeric bisphenolnaphthalene. The study not only highlights the synthesis process but also emphasizes the potential of these compounds in chirality sensing, a critical aspect in the development of asymmetric synthesis methods (Ghosn & Wolf, 2011).
Material Science and Polymer Chemistry
Adamczyk-Woźniak et al. (2020) discussed the synthesis and antimicrobial properties of 5-trifluoromethyl-2-formylphenylboronic acid, illustrating the compound's structural and application-oriented significance. Their findings not only provide insights into the antimicrobial potential of boronic acids but also contribute to the broader understanding of these compounds in material science, especially concerning their role as functional materials with biological activity (Adamczyk-Woźniak et al., 2020).
Nanotechnology and Drug Delivery
Cheng et al. (2012) developed novel self-assembled polymeric nanoparticles utilizing phenylboronic acid derivatives for improving the nasal adsorption of insulin. This study not only showcases the application of boronic acid derivatives in nanotechnology but also emphasizes their potential in enhancing drug delivery systems, particularly for biologically active compounds like insulin (Cheng et al., 2012).
Renewable Chemicals and Biofuels
Gogerty and Bobik (2010) explored the conversion of 3-hydroxy-3-methylbutyrate to isobutene by the enzyme mevalonate diphosphate decarboxylase from Saccharomyces cerevisiae, providing a novel biosynthetic route for producing renewable isobutene. This research not only contributes to the field of biofuels but also underscores the versatility of boronic acid derivatives in facilitating enzymatic reactions that can lead to sustainable chemical production (Gogerty & Bobik, 2010).
Safety and Hazards
Mechanism of Action
Target of Action
Boronic acids and their esters are generally known to interact with various biological targets, including enzymes and receptors, by forming reversible covalent bonds with hydroxyl groups .
Mode of Action
Boronic acids and their derivatives are known to undergo catalytic protodeboronation, a process that involves the removal of the boron group . This process can be utilized in various chemical transformations, including the formal anti-Markovnikov hydromethylation of alkenes .
Biochemical Pathways
The protodeboronation process, which is a characteristic reaction of boronic acids and their esters, can influence various biochemical pathways by introducing new functional groups into molecules .
Pharmacokinetics
The pharmacokinetic properties of boronic acids and their derivatives can be influenced by factors such as their chemical structure, the presence of functional groups, and their interaction with biological targets .
Result of Action
The protodeboronation process can lead to the formation of new compounds with potential biological activity .
Action Environment
The action, efficacy, and stability of 3-Isobutoxy-5-methylphenylboronic acid can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, and the specific conditions under which the compound is stored and used .
Biochemical Analysis
Biochemical Properties
They can form reversible covalent bonds with biomolecules containing cis-diols, such as sugars and glycoproteins
Cellular Effects
Boronic acids are known to influence cell function in various ways, including impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Boronic acids can exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
[3-methyl-5-(2-methylpropoxy)phenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17BO3/c1-8(2)7-15-11-5-9(3)4-10(6-11)12(13)14/h4-6,8,13-14H,7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWOFDZQKQISDRY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1)OCC(C)C)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17BO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70681567 | |
Record name | [3-Methyl-5-(2-methylpropoxy)phenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70681567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1256345-77-3 | |
Record name | Boronic acid, B-[3-methyl-5-(2-methylpropoxy)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1256345-77-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [3-Methyl-5-(2-methylpropoxy)phenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70681567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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